Chloride (36Cl(1-))
Description
Historical Evolution of Radiotracer Applications in Environmental and Earth Sciences
The application of radiotracers in environmental and earth sciences has a rich history, evolving from rudimentary experiments to sophisticated analytical techniques. Early applications primarily focused on understanding surface water dynamics and industrial processes. However, as analytical capabilities advanced, particularly with the advent of accelerator mass spectrometry (AMS), the use of long-lived radionuclides like Chlorine-36 (³⁶Cl) became feasible for investigating much slower and larger-scale phenomena. This technological leap opened new frontiers in the study of groundwater systems, paleoclimatology, and geological hazard assessment.
Significance of Long-Lived Radionuclides in Geochemical and Hydrological Investigations
Long-lived radionuclides are invaluable in geochemistry and hydrology due to their ability to act as "clocks" and "tracers" over geological timescales. Unlike their short-lived counterparts, isotopes such as Chlorine-36, with a half-life of approximately 301,300 years, allow scientists to date very old groundwater, often in the range of 100,000 to over a million years. wikipedia.orgiaea.org This capability is crucial for assessing the sustainability of ancient aquifers, understanding long-term climate patterns, and evaluating the suitability of sites for radioactive waste disposal. iaea.org Their conservative nature, meaning they move with water without significant interaction with the surrounding rock matrix, makes them ideal for tracing the flow paths and mixing patterns of groundwater over vast distances and extended periods. iaea.org
The table below highlights key properties of Chloride (36Cl(1-)) that underscore its significance in these investigations.
| Property | Value | Significance in Tracer-Based Research |
| Half-life | 301,300 ± 1,500 years | Enables the dating of very old groundwater and the study of long-term geological and hydrological processes. wikipedia.org |
| Decay Products | Argon-36 (³⁶Ar) and Sulfur-36 (B88130) (³⁶S) | The stable daughter products allow for the calculation of the initial concentration of ³⁶Cl for dating purposes. wikipedia.org |
| Primary Production Mechanisms | Cosmogenic spallation of Argon-40 in the atmosphere; Neutron activation of Chlorine-35 in the subsurface. | Provides a natural, widespread source of the tracer, allowing for the study of natural systems. wikipedia.orghpschapters.org |
| Anthropogenic Sources | Irradiation of seawater during nuclear weapons testing (1952-1958). | The "bomb pulse" serves as a distinct marker for tracing recent water movement and validating hydrological models. wikipedia.orghpschapters.orgusgs.gov |
| Chemical Behavior | Behaves as a conservative anion (Cl⁻). | Moves with water without significant retardation, making it an excellent tracer for water flow paths. iaea.org |
Scope and Academic Relevance of Chloride (36Cl(1-)) in Modern Scientific Inquiry
The academic relevance of Chloride (36Cl(1-)) is demonstrated by its wide-ranging applications across various scientific disciplines. In hydrology, it is a primary tool for dating old groundwater, a critical factor in water resource management, especially in arid and semi-arid regions. iaea.org Geochemists utilize ³⁶Cl to trace the origin and evolution of salinity in groundwater and to understand water-rock interactions. iaea.org In environmental science, it serves as a powerful tracer for investigating the transport of contaminants and for assessing the impact of human activities on the water cycle. usgs.govnih.govacs.org
The following table presents a selection of research findings that illustrate the practical application and academic significance of Chloride (36Cl(1-)) studies.
| Research Focus | Location/System | Key Findings |
| Groundwater Dating | Olkiluoto, Finland | The consistency of ³⁶Cl/Cl ratios in deep groundwater suggests residence times exceeding 1.5 million years, indicating a state of secular equilibrium. iaea.org |
| Solute Migration in Aquitards | Clay-rich aquitard system | ³⁶Cl measurements indicated the age of dissolved chloride in the upper Cretaceous clay to be between 0.75 and 1.9 million years. researchgate.net |
| Tracer for Perchlorate (B79767) Origin | Southwestern United States | High ³⁶Cl abundances in groundwater and soil samples helped distinguish between natural and anthropogenic sources of perchlorate contamination. usgs.govnih.govacs.org |
| Soil Water Movement | Southern Australia | Unsaturated zone profiles of ³⁶Cl from nuclear testing fallout were used to estimate rates of water movement and groundwater recharge. flinders.edu.au |
| Groundwater Flow Systems | Great Artesian Basin and Milk River Aquifer | ³⁶Cl has been instrumental in understanding the complex flow paths and residence times in these major aquifer systems. iaea.org |
| Groundwater Age in Low Chloride Concentrations | Various locations | Even in groundwater with low chloride concentrations, ³⁶Cl has proven to be a valuable tracer for determining residence times. researchgate.netresearchgate.net |
The continued refinement of analytical techniques and the integration of ³⁶Cl data with other isotopic and hydrogeochemical information will undoubtedly lead to further breakthroughs in our understanding of Earth's intricate subsurface processes.
Structure
2D Structure
Properties
CAS No. |
20193-13-9 |
|---|---|
Molecular Formula |
Cl- |
Molecular Weight |
35.9683068 g/mol |
IUPAC Name |
chlorine-36(1-) |
InChI |
InChI=1S/ClH/h1H/p-1/i1+1 |
InChI Key |
VEXZGXHMUGYJMC-OUBTZVSYSA-M |
Isomeric SMILES |
[36Cl-] |
Canonical SMILES |
[Cl-] |
Origin of Product |
United States |
Nuclear and Radiochemical Considerations of Chloride 36cl 1 in Research
Genesis and Production Methodologies for Radiogenic Isotopes: Focus on Chloride (36Cl(1-))
Chloride (36Cl(1-)), with a half-life of approximately 301,300 years, is a naturally occurring cosmogenic nuclide, but it can also be produced artificially. wikipedia.orgusgs.gov Its presence in the environment is the result of several natural and anthropogenic processes.
Natural Production:
Cosmogenic Production in the Atmosphere: The primary natural source of 36Cl is the spallation of argon (specifically 36Ar and 40Ar) by cosmic ray protons and secondary neutrons in the upper atmosphere. wikipedia.orgusgs.govresearchgate.net This atmospheric 36Cl mixes with stable chlorine isotopes and is deposited on the Earth's surface through precipitation and as dry aerosols. iaea.org
Production in the Lithosphere: In the top meter of the Earth's crust, 36Cl is generated through thermal neutron activation of 35Cl and spallation of 39K and 40Ca. wikipedia.orgnmt.edu In subsurface environments, muon capture by 40Ca becomes a more significant production pathway. wikipedia.orgusgs.gov
Anthropogenic Production:
Nuclear Weapons Testing: Significant quantities of 36Cl were produced by the irradiation of seawater during atmospheric and underwater nuclear weapons tests conducted between 1952 and 1958. wikipedia.orgusgs.gov This "bomb pulse" 36Cl serves as an event marker for dating water in soil and groundwater that is less than 50 years old. wikipedia.orgusgs.gov
Nuclear Reactors: Chlorine-36 is also produced in nuclear reactors, primarily through the neutron activation of the stable chlorine isotope 35Cl. iaea.org This can occur in materials like graphite (B72142) moderators and concrete shielding where chlorine is present as an impurity. iaea.orgdoi.org Other less dominant production routes in reactors include the activation of potassium-39 (B86800) and an indirect pathway from sulphur-34. iaea.org
Isotopic Specificity and Decay Characteristics Relevant to Tracer Studies
The unique nuclear properties of 36Cl make it a valuable tool for tracer studies in various scientific fields, including hydrology, geology, and environmental science. researchgate.netontosight.ai
Isotopic and Decay Properties: Chlorine has two stable isotopes, 35Cl (approximately 75.8% abundance) and 37Cl (approximately 24.2% abundance), and one long-lived radioactive isotope, 36Cl. wikipedia.org The half-life of 36Cl is 301,300 ± 1,500 years. wikipedia.org
Chlorine-36 decays through two primary modes:
Beta-minus (β-) decay: Approximately 98.1% of 36Cl atoms decay to Argon-36 (36Ar) by emitting a beta particle with a maximum energy of 709.6 keV. skb.sebiotrend.com
Electron Capture (ε): The remaining 1.9% decays to Sulphur-36 (36S) via electron capture. skb.sebiotrend.com
The long half-life of 36Cl makes it suitable for dating geological materials and old groundwater in the range of 60,000 to 1 million years. wikipedia.orgusgs.gov Its behavior as a conservative, non-sorbing anion in aqueous systems further enhances its utility as a tracer for water movement. usgs.goviaea.org
| Property | Value | Reference |
|---|---|---|
| Half-Life | 301,300 ± 1,500 years | wikipedia.org |
| Decay Mode | Beta-minus (β-) | skb.sebiotrend.com |
| Decay Probability (β-) | 98.1% | skb.sebiotrend.com |
| Daughter Isotope (β-) | Argon-36 (36Ar) | skb.sebiotrend.com |
| Maximum Beta Energy | 709.6 keV | skb.se |
| Decay Mode | Electron Capture (ε) | skb.sebiotrend.com |
| Decay Probability (ε) | 1.9% | skb.sebiotrend.com |
| Daughter Isotope (ε) | Sulphur-36 (36S) | skb.sebiotrend.com |
Radiochemical Purity Assessment and Sample Preparation Protocols for Tracer Applications
Accurate and precise measurement of 36Cl is critical for its application in tracer studies. This requires meticulous sample preparation to isolate the chlorine and assess the radiochemical purity of the final sample, which is often measured using Accelerator Mass Spectrometry (AMS) or Liquid Scintillation Counting (LSC). ontosight.aitriskem-international.com
Radiochemical Purity Assessment: The primary goal of purity assessment is to remove interfering isobars and other radionuclides that could affect the measurement. The most significant isobaric interference for 36Cl is from 36S. nmt.edu Therefore, the separation of sulfur from chlorine is a crucial step. Other potential interferences, especially in LSC, can come from beta-emitting radionuclides like Tritium (B154650) (3H) and Carbon-14 (14C). doi.orgtriskem-international.com
Sample Preparation Protocols: The specific protocol for sample preparation depends on the sample matrix (e.g., water, rock, biological tissue). Common steps include:
Leaching and Dissolution: For solid samples like rocks or soils, the first step is often to leach the chloride into a solution using deionized water or dilute acids like nitric acid (HNO₃). washington.eduoup.com For some matrices, complete dissolution is necessary.
Chloride Precipitation: After getting the chloride into a solution, it is typically precipitated as silver chloride (AgCl) by adding silver nitrate (B79036) (AgNO₃). oup.comnrc.gov This step concentrates the chloride and separates it from many other elements.
Purification: The AgCl precipitate is then purified to remove interfering elements, particularly sulfur. This is often achieved by dissolving the AgCl in ammonium (B1175870) hydroxide (B78521), precipitating any sulfate (B86663) as barium sulfate (BaSO₄) by adding barium nitrate (BaNO₃), and then re-precipitating the AgCl by acidification. nrc.govcopernicus.org
Final Sample Preparation for Measurement: For AMS analysis, the purified AgCl is dried and pressed into a target, sometimes mixed with a binder like silver bromide (AgBr). copernicus.orgcopernicus.org For LSC, the purified sample is mixed with a scintillation cocktail. triskem-international.com
In many tracer applications, a known amount of a stable chlorine isotope (a "carrier" or "spike") is added to the sample at the beginning of the process. oup.comcopernicus.org This allows for the determination of the chemical yield of the separation process and the original concentration of 36Cl in the sample.
| Step | Description | Common Reagents | Reference |
|---|---|---|---|
| Leaching/Dissolution | Extraction of chloride from the sample matrix into a solution. | Deionized water, Nitric acid (HNO₃) | washington.eduoup.com |
| Precipitation | Concentration of chloride from the solution. | Silver nitrate (AgNO₃) | oup.comnrc.gov |
| Purification | Removal of interfering isobars (e.g., 36S) and other contaminants. | Ammonium hydroxide (NH₄OH), Barium nitrate (Ba(NO₃)₂) | nrc.govcopernicus.org |
| Final Form | Preparation of the purified chloride for measurement. | For AMS: AgCl target; For LSC: Liquid scintillation cocktail | triskem-international.comcopernicus.org |
Methodological Frameworks for Tracer Based Investigations Utilizing Chloride 36cl 1
Hydrogeological and Environmental Transport Dynamics
The radioactive isotope Chlorine-36 (³⁶Cl), with a half-life of approximately 301,000 years, serves as a powerful tracer in hydrogeological and environmental studies. ontosight.aiwikipedia.org Its utility stems from its conservative nature as the chloride ion (Cl⁻) in most aqueous systems, its long half-life suitable for dating old groundwater, and the presence of a distinct "bomb pulse" signature from nuclear weapons testing in the mid-20th century, which is useful for tracing modern water movements. wikipedia.orgtandfonline.com
Characterization of Groundwater Flow Paths and Residence Times
Chlorine-36 is a valuable tool for determining the residence time of groundwater, identifying the mixing of different groundwater bodies, and understanding water-rock interactions. iaea.org By measuring the ratio of ³⁶Cl to stable chlorine (³⁶Cl/Cl), scientists can estimate how long water has been isolated from the atmosphere. ontosight.aiiaea.org This is particularly effective for dating groundwater with residence times ranging from 60,000 to 1 million years. wikipedia.org
The interpretation of ³⁶Cl data for age dating requires a clear understanding of the sources of chloride in the groundwater. iaea.org For the method to be accurate, the chloride in the groundwater should ideally originate from the host rock and not be influenced by external sources. iaea.org When these conditions are met, the decay of cosmogenic ³⁶Cl (produced in the atmosphere) can be used to calculate the water's age. iaea.org Conversely, in environments rich in uranium and thorium, the subsurface production of ³⁶Cl can lead to an increase in the ³⁶Cl/Cl ratio, which can also be used for dating. iaea.org
Studies have successfully used ³⁶Cl to identify very old groundwater. For instance, in the Chari-Logone aquifer of the Lake Chad basin, ³⁶Cl analysis revealed the presence of groundwater less than 2 million years old, suggesting a significant and potentially renewable freshwater resource. copernicus.org Similarly, in the Great Artesian Basin in Australia, a suite of environmental tracers including ³⁶Cl has been used to demonstrate a consistent increase in groundwater age along flow paths. osti.gov Research in the Eastern Mountain Aquifer system near the Dead Sea has also utilized ³⁶Cl/Cl ratios to detect very old groundwater brines. copernicus.org
The "bomb pulse," a period of elevated atmospheric ³⁶Cl concentrations resulting from nuclear weapons tests between 1952 and 1958, provides a marker for dating waters that have infiltrated since the mid-20th century. wikipedia.orgskb.se This method has been applied in various locations, including the Al-Zulfi province in Saudi Arabia and around Mt. Fuji in Japan, to estimate groundwater residence times on the order of decades. tandfonline.comresearchgate.net
Table 1: Examples of ³⁶Cl Applications in Groundwater Dating
| Location | Key Finding | Reference |
|---|---|---|
| Chari-Logone Aquifer, Lake Chad Basin | Presence of groundwater <2 million years old, indicating a significant freshwater resource. | copernicus.org |
| Great Artesian Basin, Australia | Consistent increase in groundwater age along flow paths, confirming connected flow systems. | osti.govkyoto-u.ac.jp |
| Eastern Mountain Aquifer, Dead Sea Region | Detection of very old groundwater brines. | copernicus.org |
| Al-Zulfi Province, Saudi Arabia | Use of the ³⁶Cl bomb pulse to date groundwater recharged before 1975. | tandfonline.com |
| Mt. Fuji, Japan | Estimation of groundwater residence times of 15-30 years using the ³⁶Cl bomb pulse. | researchgate.net |
Solute Transport Mechanisms in Saturated and Unsaturated Zones
Due to its high mobility in its ionic form, chloride, including ³⁶Cl, is an excellent tracer for studying solute transport mechanisms in both saturated and unsaturated zones. rdd.edu.iq As a conservative, non-degradable solute, its movement is primarily governed by advection and dispersion with the flow of water. rdd.edu.iq
In the saturated zone , where all pore spaces are filled with water, ³⁶Cl helps in understanding how dissolved substances are transported through aquifers. ontosight.ai Studies have utilized ³⁶Cl to investigate transport in various geological media, from porous media to fractured rock. osti.govflinders.edu.au For example, research on aggregated porous media has used ³⁶Cl to verify models that partition pore water into inter- and intra-aggregate regions, where solute transport is dominated by convection-dispersion in the former and diffusion in the latter. osti.govcapes.gov.br
In the unsaturated zone , the region above the water table, ³⁶Cl is instrumental in tracing water movement and solute transport from the surface to the groundwater. nih.govdoi.org The ³⁶Cl bomb pulse has been particularly useful for tracking water movement in arid and semi-arid regions. mdpi.com By comparing the theoretical fallout of ³⁶Cl to observed concentrations in shallow groundwater, researchers can evaluate the processes of chloride incorporation into groundwater systems. iaea.org Studies at Yucca Mountain, Nevada, have used ³⁶Cl data to investigate the potential for fast fracture flow through the thick unsaturated zone. doi.org Models have been developed to simulate the transport of radionuclides, including ³⁶Cl, from a geological repository through the unsaturated zone to the biosphere. researchgate.net
Research has also explored the influence of various soil properties on ³⁶Cl transport. For instance, in gypsiferous-calcareous soils, the dissolution of gypsum can affect solute movement, and models based on the convection-dispersion equation have been used to describe the transport of ³⁶Cl in such environments. rdd.edu.iq
Assessment of Contaminant Migration and Attenuation Processes
The characteristics of ³⁶Cl as a conservative tracer make it highly suitable for assessing the migration and attenuation of other contaminants in groundwater systems. diva-portal.org By tracking the movement of ³⁶Cl, which is not subject to significant chemical reactions or degradation, scientists can establish a baseline for the physical transport processes (advection and dispersion) affecting a contaminant plume. rdd.edu.iq This allows for the differentiation between physical transport and biogeochemical reactions that may be attenuating other, more reactive contaminants.
For example, ³⁶Cl was used at the Idaho National Engineering and Environmental Laboratory (INEEL) to trace a plume of processed nuclear waste that was injected into a deep well. usgs.gov The detection of ³⁶Cl in monitoring wells 26 km downgradient provided quantitative data on residence times, velocities, and aquifer dispersivity. usgs.gov This information is crucial for refining models of groundwater flow and contaminant transport. usgs.gov
In the context of radioactive waste disposal, understanding the behavior of ³⁶Cl is critical for long-term safety assessments. skb.se Its long half-life and high mobility in the geosphere mean that its potential release from a repository and subsequent transport through the environment must be carefully evaluated. skb.sereading.ac.uk Models have been developed to simulate the fate of ³⁶Cl in various ecosystems, such as forests, to estimate its potential accumulation in different environmental compartments following a contamination event. reading.ac.uk Such models consider the transfer of ³⁶Cl between soil, water, and biomass. bioprota.org
Tracing Surface Water-Groundwater Interactions
Chlorine-36 is a valuable tool for investigating the interaction between surface water and groundwater, a critical component of the hydrological cycle. researchgate.net The distinct ³⁶Cl/Cl ratios in different water bodies (e.g., rivers, lakes, and groundwater) can be used to identify mixing zones and quantify the exchange of water between these compartments.
The bomb pulse of ³⁶Cl is particularly useful in this context, as it provides a clear marker for modern water that has recently infiltrated from the surface. wikipedia.org By comparing the ³⁶Cl concentrations in surface water with those in nearby groundwater, hydrologists can determine the extent and rate of recharge from rivers and lakes into aquifers. A study in the Chari-Logone sub-catchment of the Lake Chad Basin found that only a small percentage of the catchment is connected to the main rivers, with groundwater supporting the rivers having a mean transit time of about 9.5 years. researchgate.net
Hydrological Budgeting and Water Resource Management Applications
By providing insights into groundwater residence times, flow paths, and recharge rates, ³⁶Cl plays a significant role in hydrological budgeting and the sustainable management of water resources. copernicus.orgmdpi.com Accurate estimates of these parameters are essential for developing robust groundwater models and making informed decisions about water allocation and use, especially in arid and semi-arid regions where groundwater is often overexploited. copernicus.orgcsic.es
For example, in the North Western Saharan Aquifer System, ³⁶Cl data has been used to constrain groundwater ages and quantify paleorecharge rates under different climatic scenarios. core.ac.uk This information is vital for understanding the long-term sustainability of this critical water resource. Similarly, studies combining ³⁶Cl with other tracers like tritium (B154650) and stable water isotopes have provided greater constraints on groundwater residence times and recharge rates in complex aquifer systems, aiding in the management of these resources. copernicus.orgcopernicus.org The ability to distinguish between modern and ancient groundwater using ³⁶Cl helps water managers to identify renewable and non-renewable groundwater resources, which is fundamental for long-term water security. copernicus.org
Geochemical Cycling and Paleoclimate Reconstruction
The production of ³⁶Cl in the atmosphere is influenced by the flux of galactic cosmic rays, which in turn is modulated by solar activity and the Earth's geomagnetic field. cambridge.org This relationship forms the basis for using ³⁶Cl as a proxy for reconstructing past solar irradiance and, by extension, paleoclimate. wikipedia.orgcambridge.org
Meteoric ³⁶Cl, produced in the atmosphere by the spallation of argon, is transported to the Earth's surface in precipitation and becomes incorporated into various geological archives, such as ice cores and speleothems (cave formations). cambridge.orgosti.gov By analyzing the ³⁶Cl/Cl ratio in these archives, scientists can reconstruct past variations in cosmic ray flux and infer changes in solar activity and climate. cambridge.org A strong solar wind, associated with high solar activity, deflects cosmic rays, leading to lower production rates of cosmogenic isotopes like ³⁶Cl. cambridge.org
Compared to other proxies like Carbon-14, ³⁶Cl offers the potential for longer and more reliable reconstructions of solar and geomagnetic records, as it is less affected by biological processes. cambridge.org Research has focused on exploring the incorporation of ³⁶Cl into speleothem carbonate to assess their potential for providing well-dated, contemporaneous records of solar irradiance and paleoclimate. cambridge.org Similarly, ³⁶Cl analysis in ice cores from locations like the South Inilchek Glacier in Central Asia is used to establish chronologies and reconstruct past environmental conditions. osti.gov
The study of the biogeochemical cycling of chlorine, including the behavior of ³⁶Cl, is crucial for understanding its fate in terrestrial environments. skb.sediva-portal.org While chloride is often considered a conservative tracer, there is growing evidence of its reactivity in some environments, including natural chlorination of organic matter in soils. diva-portal.orgdiva-portal.org Understanding this complex cycling is essential for accurately interpreting ³⁶Cl data in both hydrogeological and paleoclimatic studies. skb.sewikipedia.org
Table 2: Compound Names Mentioned
| Compound Name |
|---|
| Chloride (36Cl(1-)) |
| Argon-36 |
| Sulfur-36 (B88130) |
| Potassium |
| Calcium |
| Chlorine |
| Carbon-14 |
| Beryllium-10 |
| Tritium |
| Uranium |
| Thorium |
| Gypsum |
Tracing Halide Geochemistry in Aqueous and Solid Phases
The application of 36Cl as a tracer has significantly advanced the understanding of halide geochemistry. Due to its chemical identity as a chloride ion, 36Cl faithfully traces the pathways and processes affecting stable chloride, a ubiquitous and generally conservative element in hydrological systems. researchgate.net This allows researchers to track the movement of water and dissolved salts through various geological media.
One of the primary applications is in determining the origin and residence time of groundwater. iaea.org By measuring the ratio of 36Cl to stable chloride (36Cl/Cl), scientists can distinguish between different water bodies and understand their mixing patterns. iaea.org For instance, high 36Cl/Cl ratios can indicate a component of modern meteoric water that has been exposed to cosmic radiation in the atmosphere, while lower ratios are characteristic of older waters where the 36Cl has undergone significant radioactive decay. universalgeoscience.commdpi.com
The interaction between water and rock also influences the distribution of 36Cl. In the subsurface, nuclear reactions with elements like uranium and thorium in rock matrices can produce additional 36Cl, a process known as subsurface production. universalgeoscience.com By accounting for this in-situ production, researchers can refine age estimates of groundwater and gain insights into the composition of the host rock. skb.com The study of 36Cl in various geological settings, from volcanic and geothermal systems to deep sedimentary basins, provides a robust method for tracing the complex geochemical evolution of halides in both liquid and solid phases. researchgate.netannualreviews.org
Reconstruction of Ancient Brine Formation and Evolution
The long half-life of 36Cl makes it an invaluable tool for peering deep into the geological past to reconstruct the formation and evolution of ancient brines. researchgate.net These highly saline waters, often found in deep sedimentary basins and crystalline rocks, hold clues about past geological, hydrological, and climatic conditions. skb.comdiva-portal.org
| Region | Water Type | 36Cl/Cl Ratio (x 10-15) | Interpretation |
|---|---|---|---|
| Pacific and Japan Sea Coasts | Brine and Deep Groundwater (most samples) | 9.9 ± 2.7 | Reached average secular equilibrium, indicating long residence times. researchgate.net |
| Pleistocene Kazusa Group | Pore Water | 7.05 ± 1.58 | Used to deduce a residence time of 0.28-0.85 million years. researchgate.net |
Isotopic Proxies for Paleohydrological and Paleoclimatic Studies
The concentration of 36Cl in the environment is influenced by cosmic ray flux, which in turn is modulated by the Earth's magnetic field and solar activity. This makes 36Cl a valuable isotopic proxy for reconstructing past hydrological and climatic conditions. cambridge.org By analyzing the 36Cl record preserved in natural archives like ice cores and old groundwater, scientists can gain insights into past environmental changes. mdpi.comosti.gov
In paleohydrology, 36Cl is used to date old groundwater, providing information on past recharge events. researchgate.net For example, studies in arid and semi-arid regions have used 36Cl to identify periods of increased groundwater recharge during wetter climatic phases in the late Pleistocene. researchgate.netiaea.org The initial 36Cl/Cl ratio of recharging groundwater reflects the atmospheric fallout at that time, and its subsequent decay provides a clock for the water's residence time in the subsurface. osti.gov
In paleoclimatology, ice cores from glaciers and ice sheets offer a high-resolution record of past atmospheric composition, including 36Cl. osti.gov Variations in the 36Cl deposition flux in ice cores can be correlated with changes in solar activity and cosmic ray intensity, providing a proxy for past solar and geomagnetic variability. cambridge.org Furthermore, the "bomb pulse," a sharp increase in atmospheric 36Cl concentration resulting from nuclear weapons testing in the mid-20th century, serves as a distinct time marker in recent hydrological and glaciological records. universalgeoscience.comosti.gov
The following table summarizes findings from a study in the Eastern Desert of Egypt, demonstrating the range of 36Cl/Cl ratios found in different aquifer systems and their utility in paleohydrological reconstruction.
| Aquifer System | 36Cl/Cl Isotopic Abundance (x 10-15) | Significance |
|---|---|---|
| Nubian Sandstone Aquifer System (NSAS) | 5 to 343 | The wide range reflects different groundwater ages and mixing histories, allowing for the deciphering of chloride sources and estimation of subsurface residence times. researchgate.net |
| Alluvial Aquifers | ||
| Fractured Basement Aquifers |
Investigation of Water-Rock Interaction Kinetics
The use of 36Cl as a tracer extends to the investigation of the kinetics of water-rock interactions, providing insights into the rates and mechanisms of geochemical processes occurring in the subsurface. While chloride is generally considered a conservative tracer, its isotopic composition can be subtly altered by interactions with rock matrices, and these alterations can be harnessed to study reaction kinetics.
One key aspect is the diffusion of chloride ions from groundwater into the rock matrix and vice versa. Studies in thick, clay-rich aquitards have utilized vertical profiles of 36Cl to understand the long-term diffusive transport of solutes. researchgate.net By modeling the diffusion profiles, researchers can estimate the timescale over which these processes have been occurring, providing information on the effective diffusion coefficients of chloride in low-permeability geological materials. researchgate.netmdpi.com
In geothermal systems, 36Cl helps to trace the origin and circulation of fluids and to understand their interaction with hot rocks. researchgate.net The chemical and isotopic composition of geothermal waters, including their 36Cl content, can reveal the extent of mixing between deep geothermal fluids and shallower groundwater, as well as the residence times of these waters in the geothermal reservoir. researchgate.net
Furthermore, the in-situ production of 36Cl in the subsurface through neutron capture by 35Cl is dependent on the neutron flux, which is in turn related to the uranium and thorium content of the host rock. universalgeoscience.com By measuring the accumulation of subsurface-produced 36Cl in old groundwater, it is possible to constrain the integrated neutron flux over time and, by extension, gain information about the long-term rates of water-rock interaction and the geochemical environment of the aquifer. skb.com
A study on sedimentary rock provides data on the diffusion coefficients of 36Cl, which is crucial for understanding the kinetics of its movement through rock.
| Experimental Method | Parameter | Value (m2/s) | Condition |
|---|---|---|---|
| Through-Diffusion | Effective Diffusion Coefficient (De) | 5.7 x 10-11 | Consolidated material. mdpi.com |
| Instantaneous Planar Source | Apparent Diffusion Coefficient (Da) | 4.6 x 10-10 | 100% water saturation. mdpi.com |
| 2.8 x 10-11 | 60% water saturation. mdpi.com |
Biological and Biogeochemical System Probes
The radioactive isotope 36Cl is a crucial tool for investigating the transport of chloride ions in a variety of biological and biogeochemical systems. nih.gov Its ability to act as a direct tracer for chloride allows for the quantitative analysis of ion movement across cell membranes and through ecosystems. wikipedia.orgagriculturejournals.cz
Exploration of Ion Transport Pathways in Cellular and Subcellular Systems (Non-Human)
In non-human cellular and subcellular systems, 36Cl has been extensively used to explore the pathways of ion transport, particularly the function of chloride channels and transporters. nih.gov By introducing 36Cl into the experimental system, researchers can directly measure its movement across biological membranes, providing insights into the mechanisms of chloride flux.
One common technique is the 36Cl efflux assay, where cells are first loaded with 36Cl, and then the rate at which the isotope exits the cells is measured over time. pnas.orgnih.gov This method has been instrumental in characterizing the activity of various chloride channels, such as the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and ClC-type channels, in a range of cell types, including airway epithelial cells and cultured rat cerebellar granule cells. nih.govpnas.orgnih.gov By observing how the efflux rate changes in response to different stimuli (e.g., cAMP agonists, changes in pH) or inhibitors, scientists can elucidate the regulation and pharmacology of these transport proteins. pnas.orgnih.gov
Furthermore, 36Cl uptake studies are employed to investigate the driving forces and kinetics of chloride transport. For example, concentrative uptake of 36Cl has been used to study the function of chloride channels reconstituted into artificial vesicles (liposomes) and to characterize the transport activity of proteins in isolated lysosomes. mdpi.comrupress.org These in vitro systems allow for the study of transport proteins in a controlled environment, free from the complexities of the cellular milieu. core.ac.uk
The following table presents findings from a study on rat alveolar type I cells, demonstrating the use of 36Cl uptake measurements to investigate the effects of various inhibitors on chloride transport.
| Treatment | 36Cl- Uptake (pmol/µg protein) | Interpretation |
|---|---|---|
| Control | Data not provided in abstract | Baseline chloride uptake. |
| Amiloride | Data not provided in abstract | Inhibits amiloride-sensitive Na+ channels. nih.gov |
| Amiloride + CFTRinh172 | Data not provided in abstract | Combined inhibition of Na+ channels and CFTR. nih.gov |
| NPPB | Data not provided in abstract | Used to inhibit Cl- channels in the presence of β-adrenergic stimulation. nih.gov |
| CFTRinh172 | Data not provided in abstract | |
| DIDS | Data not provided in abstract |
Analysis of Membrane Permeability and Channel Functionality in in vitro and ex vivo Models
The use of 36Cl is fundamental to the analysis of membrane permeability to chloride and the functionality of chloride channels in in vitro and ex vivo models. These approaches provide quantitative data on the rate and selectivity of chloride transport across biological membranes, which is essential for understanding the physiological roles of these transport processes.
Radiotracer flux assays using 36Cl are a cornerstone of these investigations. core.ac.uk In these experiments, the movement of 36Cl across a membrane, be it a cell monolayer grown on a permeable support or a suspension of isolated vesicles, is measured directly. core.ac.uknih.gov This allows for the calculation of permeability coefficients and the characterization of channel activity. For example, 36Cl efflux assays have been used to demonstrate the cAMP-dependent chloride ion transport in immortalized human bronchial epithelial cells, a key function of the CFTR protein. nih.gov
These assays are also invaluable for studying the properties of specific ion channels. By reconstituting purified channel proteins into liposomes, researchers can perform 36Cl flux experiments to determine the channel's conductance properties, ion selectivity, and gating mechanisms in a defined lipid environment. rupress.orgcore.ac.uk For instance, the pH dependence of the E. coli CLC-ec1 chloride channel was characterized using a 36Cl flux assay in reconstituted liposomes, showing a significant increase in chloride uptake at acidic pH. rupress.org
The following table summarizes data from a study that used 36Cl efflux assays to investigate the function of the CFTR chloride channel in a human airway epithelial cell line.
| CFTR Mutant | 36Cl- Efflux Rate Before Agonists | 36Cl- Efflux Rate After Agonists | Interpretation |
|---|---|---|---|
| Mock-transfected | No response | No response | Typical of CF cells lacking functional CFTR. pnas.org |
| Wild-type | Responded | Responded | Restoration of cAMP-stimulated 36Cl- efflux indicates functional chloride channel activity. pnas.org |
| Δ259-M265 | Responded | Responded | |
| TMD-1 | Responded | Responded | |
| T-N-R | Responded | Responded |
Efflux rates are qualitative as specific values were not provided in the abstract.
Tracing Chloride Homeostasis in Model Organisms and Cell Cultures
The radioisotope Chloride-36 (³⁶Cl) serves as an invaluable tracer for investigating the mechanisms of chloride homeostasis—the maintenance of a stable internal concentration of chloride ions—in various biological systems. Its use in model organisms and cell cultures has been pivotal for understanding chloride transport pathways and their regulation.
In the yeast Saccharomyces cerevisiae, ³⁶Cl has been used to characterize chloride homeostasis, revealing a high-affinity influx system. nih.gov Studies measuring the initial influx of ³⁶Cl⁻ at varying extracellular concentrations have helped determine the kinetics of this transport, showing a half-saturation constant (K₁/₂) of approximately 0.018 mM at an acidic pH of 4. nih.gov This research indicates that H⁺ may be cotransported with Cl⁻. nih.gov Furthermore, ³⁶Cl tracer experiments have been essential in identifying the role of specific genes and proteins, such as the V-ATPase, in the sequestration of chloride into vacuoles, a key component of maintaining cellular chloride balance. nih.gov
In cell culture studies, particularly with epithelial cells, ³⁶Cl influx and efflux assays are standard methods for characterizing chloride channels and transporters. For instance, ³⁶Cl has been used to measure chloride movement across the intestinal epithelium, contributing significantly to the understanding of transport processes. nih.gov In reconstitution experiments where proteins are inserted into artificial membranes (liposomes), ³⁶Cl flux assays are used to confirm the function and selectivity of chloride channels. rupress.org Vesicles are loaded with ³⁶Cl, and its movement out of or into the vesicles under controlled conditions demonstrates the protein's transport activity. rupress.org For example, experiments have shown that the prokaryotic ClC-type channel, EriC, facilitates conductive, selective chloride transport, as evidenced by the accumulation of ³⁶Cl⁻ in vesicles containing the channel. rupress.org
The isotope 125-Iodide (¹²⁵I⁻) has also been explored as a surrogate for ³⁶Cl in some contexts, such as measuring Cl⁻ efflux from cultured cells, due to its similar transport characteristics through certain pathways. nih.gov However, ³⁶Cl remains a primary tool for the direct and unambiguous tracing of chloride ions in cellular and organismal homeostasis studies.
Biogeochemical Cycling of Chlorine in Terrestrial and Aquatic Ecosystems
Chloride-36 (³⁶Cl) is a critical tool for elucidating the complex biogeochemical cycle of chlorine, which involves transformations between inorganic and organic forms and movement across various environmental compartments. nih.govnih.gov Historically, the chloride ion (Cl⁻) was considered a conservative tracer, ideal for tracking water movement because of its high mobility and low reactivity. nih.govdiva-portal.org However, research utilizing ³⁶Cl has fundamentally changed this view, revealing that chlorine is far more reactive in terrestrial environments than previously understood. diva-portal.org
A major finding from ³⁶Cl tracer studies is the ubiquitous and extensive natural chlorination of organic matter in soils. diva-portal.orgagriculturejournals.cz Experiments have demonstrated that a significant portion of chloride deposited from the atmosphere is incorporated into soil organic matter, forming a substantial pool of organically bound chlorine (Clorg). nih.govdiva-portal.org In many temperate and boreal forest soils, the abundance of naturally formed Clorg can exceed that of inorganic Cl⁻, dominating the total chlorine pool within the ecosystem. diva-portal.orgresearchgate.net This process has significant implications for the residence time of chlorine in terrestrial systems; as Cl⁻ is converted to Clorg, its mobility is reduced, and it is retained in the soil for longer periods. nih.govdiva-portal.org
The biogeochemical cycle involves several key fluxes:
Deposition: The primary input of chlorine to terrestrial ecosystems is through wet and dry atmospheric deposition, largely originating from sea salt aerosols. diva-portal.org ³⁶Cl produced in the atmosphere by cosmic ray spallation of Argon-40 serves as a natural tracer for these inputs. researchgate.netresearchgate.net
Uptake and Accumulation: Plants and microorganisms rapidly take up Cl⁻ from the soil. diva-portal.org A surprisingly large fraction of the total chlorine in a catchment can be stored in terrestrial biomass. nih.govdiva-portal.org
Transformation: In the soil, microbial activity, often mediated by enzymes like haloperoxidases, facilitates the chlorination of organic matter. agriculturejournals.cztylerbarnum.com Studies using ³⁶Cl have confirmed that this process can be rapid, with chlorination rates corresponding to a significant percentage of the annual chloride deposition. nih.gov Dehalogenation processes also occur, creating a dynamic equilibrium. researchgate.net
Transport and Export: While Clorg and biomass-bound chlorine can dominate the standing stock, the import and export from terrestrial ecosystems are primarily in the form of the mobile Cl⁻ ion. nih.govdiva-portal.org Volatilization of organic chlorine compounds, such as methyl chloride and chloroform, may also represent a significant export pathway. diva-portal.orgagriculturejournals.cz
In aquatic ecosystems, chlorine cycling is likewise complex. Chlorine enters aquatic systems through atmospheric deposition and runoff from terrestrial environments. diva-portal.orgtylerbarnum.com Within the water column and sediments, biotic and abiotic processes continue to transform chlorine between its various dissolved, particulate, and gaseous forms. tylerbarnum.comresearchgate.net The long half-life of ³⁶Cl (301,000 years) makes it particularly useful for tracing long-term hydrological and geochemical processes in both terrestrial and large-scale aquatic systems. diva-portal.orgresearchgate.net
Metabolic Pathway Elucidation via Radiotracer Techniques (Non-Human)
Radiotracer techniques using isotopes like Chloride-36 (³⁶Cl) are fundamental methods for elucidating metabolic pathways in non-human organisms, including plants and microorganisms. bspublications.net The general principle involves introducing a labeled compound—a presumed precursor—into a biological system and then tracking the appearance of the radioisotope in subsequent metabolic products. bspublications.net
In the context of chlorine metabolism, ³⁶Cl has been instrumental in demonstrating the microbial transformation of inorganic chloride into chlorinated organic compounds in the environment. agriculturejournals.cz For example, by incubating forest soil with ³⁶Cl-labeled chloride, researchers have shown that microorganisms actively incorporate the labeled chlorine into soil organic matter. science.gov Further analysis revealed the formation of specific chlorinated metabolites, such as dichloroacetic acid (DCA) and trichloroacetic acid (TCA), confirming their production through biotic pathways. agriculturejournals.cz These studies differentiate between microbially-mediated and abiotic chlorination, showing that enzymatic processes are often dominant. agriculturejournals.czscience.gov
The use of ³⁶Cl can also help trace the fate of chloride within microbial cells. Studies in fungi and bacteria can track the uptake of ³⁶Cl⁻ and its subsequent incorporation into a wide array of naturally produced organochlorines, which can have various biological functions. tylerbarnum.com
In plant science, while much of the focus of ³⁶Cl has been on transport and accumulation (see Section 3.4.2), it also holds potential for studying the synthesis of the few known chlorine-containing plant secondary metabolites. By feeding plants ³⁶Cl⁻, it is possible to trace its incorporation into specific organic molecules, thereby helping to map the biosynthetic pathways involved. This approach is analogous to the use of ¹⁴C and ³H for elucidating pathways for alkaloids, terpenoids, and other natural products. bspublications.net The detection of the ³⁶Cl label in an isolated and purified compound provides strong evidence for its role in that specific metabolic sequence. bspublications.net
Soil Science and Agricultural Research Applications
The radioisotope Chloride-36 (³⁶Cl) is a powerful and versatile tracer in soil science and agricultural research due to the chemical behavior of the chloride anion. nih.gov Historically, chloride was often assumed to be a non-reactive tracer that simply moves with water. diva-portal.org However, studies with ³⁶Cl have revealed its involvement in a variety of biogeochemical processes, including ion exchange, nutrient uptake by plants, and transformation into organic forms. nih.govdiva-portal.org Its application ranges from quantifying water and solute movement in agricultural fields to understanding the dynamics of nutrient availability and transport within the soil-plant system. diva-portal.orgradioprotection.org The long half-life of ³⁶Cl also makes it a concern for long-term risk assessments related to radioactive waste, necessitating a thorough understanding of its behavior in cultivated ecosystems. nih.govradioprotection.org
Ion Exchange Processes in Soil Colloids
The interaction of chloride ions with soil surfaces, particularly negatively charged soil colloids (clay and organic matter particles), is a key factor governing its transport and availability in the soil. The Chloride-36 (³⁶Cl) isotope is used to study these ion exchange processes.
The chloride anion (Cl⁻) is generally considered to be weakly retained by soils because most soil colloids have a net negative surface charge, which repels anions. researchgate.netresearchgate.net This phenomenon, known as anion exclusion, means that chloride tends to remain in the soil solution and is highly mobile. Tracer studies using ³⁶Cl have confirmed this behavior. In column experiments, the breakthrough of ³⁶Cl often occurs earlier than that of water itself, which is indicative of a repelled tracer that is excluded from a portion of the soil water immediately adjacent to colloid surfaces. usda.gov
Despite this general repulsion, some retention of chloride does occur. Batch investigations using ³⁶Cl to determine soil/solution distribution coefficients (Kd) show that while the values are typically very low, they are influenced by soil properties. radioprotection.org Research indicates that chloride retention is primarily conditioned by the soil's organic carbon content and the presence of sesquioxides (iron and aluminum oxides), which can have positively charged sites under certain pH conditions. radioprotection.org For instance, studies have demonstrated a specific association of ³⁶Cl with low molecular weight humic substances in soils. diva-portal.org
The table below summarizes findings on the retention of ³⁶Cl in different soil types, highlighting the low but variable interaction with soil colloids.
Table 1: Soil/Solution Distribution Coefficients (Kd) for ³⁶Cl in Various Soil Types
| Soil Type | pH | Organic Matter (%) | Clay (%) | Kd (mL/g) | Primary Retention Factor(s) |
| Acidic Soil | 4.5 | 3.2 | 15 | ~0.2 | Organic Matter, Sesquioxides |
| Calcareous Soil | 8.1 | 1.8 | 25 | ~0.1 | Minimal |
| Organic Soil | 6.5 | 15.0 | 10 | ~0.5 | Organic Carbon |
| Gypsiferous-Calcareous | 7.8 | <1 | 20 | Variable | Gypsum/Carbonate content |
| (Data are representative values synthesized from findings in sources radioprotection.org and rdd.edu.iq.) |
These tracer studies are crucial for accurately modeling the fate and transport of chloride, whether as a nutrient, a contaminant, or the radionuclide ³⁶Cl itself, in diverse soil environments. rdd.edu.iq
Nutrient Uptake and Translocation in Plants
Chloride is an essential micronutrient for higher plants, and Chloride-36 (³⁶Cl) has been an indispensable tool for investigating its uptake from the soil, its movement across root tissues, and its long-distance transport throughout the plant. researchgate.netoup.com
Studies using ³⁶Cl as a tracer have demonstrated that chloride uptake by roots is a regulated process. The primary route for chloride to traverse the root to the xylem is the symplastic pathway (moving from cell to cell through plasmodesmata). oup.comresearchgate.net This was clearly shown in tracer experiments with grapevine (Vitis vinifera) and Citrus species. oup.comresearchgate.net Once inside the root cells, ³⁶Cl is transported to the xylem for translocation to the shoot. oup.com
The translocation of chloride to different plant organs has been quantified using ³⁶Cl. These studies reveal how chloride is distributed within the plant, which is crucial for understanding its physiological roles and for managing its accumulation, as high levels can be toxic. For example, tracer studies in cotton showed the distribution sequence of ³⁶Cl to be highest in the leaves, followed by the stem, root, seed, and fiber. ufl.edu Research with ³⁶Cl has also shown that phloem re-translocation of chloride from the shoots back to the roots is generally not a highly effective mechanism for reducing chloride concentrations in the shoot. oup.com
Recent experiments combining ³⁶Cl tracing with plant growth have provided detailed insights into the dynamics of uptake and allocation. In a soil-plant system with wheat, a rapid and high uptake of ³⁶Cl⁻ by the roots was observed shortly after germination. researchgate.net As the plants grew, an increasing amount of the tracer was found in the above-ground biomass, demonstrating its translocation. researchgate.net
Table 2: Distribution of ³⁶Cl in a Wheat-Soil System Over Time
| Days After Planting | % of Initial ³⁶Cl in Roots & Rhizosphere | % of Initial ³⁶Cl in Above-Ground Biomass | % of Initial ³⁶Cl Transformed to Organic Form (³⁶Clorg) in Soil |
| 10 | High | Moderate | ~1.7% |
| 25 | Moderate | Increasing | ~1.7% |
| 50 | Low | High | Not specified |
| (Data synthesized from findings presented in Figure 2 of Montelius et al., as cited in reference researchgate.net.) |
These tracer studies are vital for understanding how plants manage chloride, an ion that is beneficial at low concentrations but potentially harmful at high concentrations, and for developing strategies to improve crop performance in various soil conditions. frontiersin.orgnih.gov
Water Movement and Solute Leaching in Agricultural Systems
Chloride-36 (³⁶Cl) is widely used as a tracer to study water movement and the leaching of dissolved substances (solutes) through the soil profile in agricultural and other environmental systems. rdd.edu.iqflinders.edu.au Because the chloride ion is highly soluble and generally interacts weakly with soil particles, it closely mimics the movement of water and other non-reactive solutes, making it an excellent hydrological tracer. researchgate.netrdd.edu.iq
In agricultural research, ³⁶Cl is applied to the soil surface, and its subsequent movement is monitored by collecting and analyzing soil water (leachate) at different depths or effluent from soil columns in laboratory settings. rdd.edu.iq The resulting data are used to generate "breakthrough curves," which plot the concentration of the tracer in the leachate over time. These curves provide critical information about the soil's hydraulic properties and solute transport parameters. rdd.edu.iq
Key parameters derived from ³⁶Cl tracer studies include:
Dispersion Coefficient (D): Measures the extent to which the tracer spreads out as it moves through the soil. Higher values indicate more spreading.
Pore Water Velocity (v): The average speed at which water and the tracer move through the soil pores.
Retardation Factor (R): Indicates how much the tracer's movement is slowed down relative to water due to interactions with the soil matrix. For an ideal, non-reactive tracer like chloride, R is close to 1.0.
A study modeling the transport of ³⁶Cl in gypsiferous-calcareous soil columns provided the following range of transport parameters, demonstrating the utility of the tracer in characterizing complex soil systems.
Table 3: Representative Solute Transport Parameters from a ³⁶Cl Tracer Study
| Parameter | Range of Values | Unit |
| Dispersion Coefficient (D) | 2.1 - 79.2 | cm²/day |
| Pore Water Velocity (v) | Linearly related to D | cm/day |
| Retardation Factor (R) | 0.92 - 1.58 | Dimensionless |
| (Data from a study on gypsiferous-calcareous soil. rdd.edu.iq) |
Applications of ³⁶Cl in this area are crucial for predicting the leaching of fertilizers and pesticides from the root zone, assessing groundwater recharge rates, and understanding how changes in land use or agricultural practices affect water and solute dynamics in the subsurface. rdd.edu.iqflinders.edu.aucas.cn The use of ³⁶Cl, particularly in conjunction with other environmental tracers like tritium (³H), allows for the detailed estimation of water fluxes and deep percolation rates over decadal timescales. flinders.edu.au
Analytical Techniques and Instrumentation for Chloride 36cl 1 Detection and Quantification
Accelerator Mass Spectrometry (AMS) for Ultra-Trace Isotope Analysis
Accelerator Mass Spectrometry (AMS) is the preeminent technique for quantifying ³⁶Cl at the ultra-trace levels (e.g., isotope ratios of ³⁶Cl/Cl from 10⁻¹⁵ to 10⁻¹⁰) typically found in natural systems. Its exceptional sensitivity and selectivity allow for the direct counting of individual ³⁶Cl atoms, distinguishing it from the far more abundant stable isotopes (³⁵Cl and ³⁷Cl) and, crucially, from its stable isobar, sulfur-36 (B88130) (³⁶S).
The AMS method overcomes the limitations of traditional mass spectrometry by accelerating ions to mega-electronvolt (MeV) energies, which facilitates the complete destruction of molecular isobars and the separation of atomic isobars. The process for ³⁶Cl analysis involves several key stages:
Negative Ion Generation: A solid sample, typically silver chloride (AgCl), is placed in a cesium sputter ion source. Bombardment with Cs⁺ ions sputters material from the sample, producing a beam of negative ions, including ³⁵Cl⁻, ³⁷Cl⁻, and the rare ³⁶Cl⁻. This initial step provides significant purification, as the primary isobaric interference, ³⁶S, does not readily form stable negative ions and is thus largely suppressed at the source.
Acceleration and Stripping: The beam of Cl⁻ ions is accelerated toward the high-voltage terminal (typically +2 to +10 MV) of a tandem accelerator. Inside the terminal, the high-velocity ions pass through a thin carbon foil or a gas-filled tube (the "stripper"). This interaction violently strips multiple electrons from the ions, converting them into highly positive ions (e.g., Cl⁷⁺, Cl⁹⁺). Any interfering molecular ions (e.g., ³⁵ClH⁻) are completely dissociated into their atomic constituents during this process, eliminating this source of background.
High-Energy Mass Analysis: After exiting the accelerator, the beam of high-energy positive ions is analyzed by a series of powerful magnets and electrostatic analyzers. These components separate the ions based on their momentum-to-charge (p/q) and energy-to-charge (E/q) ratios, effectively isolating the ³⁶Cl ions from the stable chlorine isotopes.
Detection and Counting: The stable isotopes (³⁵Cl, ³⁷Cl) are measured as an electrical current in a Faraday cup. The extremely rare ³⁶Cl ions are directed to a specialized detector, such as a gas-ionization chamber or a solid-state detector. This detector measures the energy loss (dE/dx) and total energy (E) of each incoming ion, providing a final layer of identification to distinguish true ³⁶Cl events from any residual background ions that may have passed through the analysis system. The final output is a precise isotopic ratio of ³⁶Cl to stable Cl.
The accuracy of AMS measurements is critically dependent on the rigorous chemical preparation of the sample to isolate chloride and fabricate a stable, high-purity target. The primary goal is the removal of sulfur to minimize potential ³⁶S interference.
The process generally involves:
Leaching/Dissolution: Chloride is extracted from the sample matrix (e.g., water, dissolved rock powder, or digested organic material) into an aqueous solution.
Sulfate (B86663) Removal: Barium nitrate (B79036) is often added to the acidic solution to precipitate barium sulfate, effectively removing the bulk of sulfur from the sample. This step is repeated until the solution is free of sulfate.
Chloride Precipitation: Silver nitrate is added to the purified solution to precipitate silver chloride (AgCl). This solid AgCl encapsulates the chlorine isotopes, including ³⁶Cl. The precipitate is carefully washed to remove any remaining impurities.
Target Fabrication: The dried, powdered AgCl is homogenized and typically mixed with a conductive binder, such as high-purity silver (Ag) or niobium (Nb) powder. This mixture improves the thermal and electrical conductivity of the target, ensuring stable and efficient ion beam production in the AMS source. The mixture is then pressed under high pressure into a target cathode holder for analysis.
The table below outlines a typical preparation workflow.
| Step | Procedure for Water Samples | Procedure for Rock/Sediment Samples | Purpose |
|---|---|---|---|
| 1. Extraction | Direct use or pre-concentration. | Crushing, followed by leaching with deionized water or dilute nitric acid. | Bring Cl⁻ into aqueous solution. |
| 2. Purification | Addition of Ba(NO₃)₂ to precipitate BaSO₄. Centrifugation and removal of precipitate. | Addition of Ba(NO₃)₂ to the leachate to precipitate BaSO₄. | Remove sulfur to prevent ³⁶S interference. |
| 3. Precipitation | Addition of AgNO₃ to precipitate AgCl. | Addition of AgNO₃ to the purified leachate to precipitate AgCl. | Isolate and concentrate all chlorine isotopes. |
| 4. Target Creation | Washing, drying, and powdering of AgCl. Mixing with Ag or Nb powder. | Washing, drying, and powdering of AgCl. Mixing with Ag or Nb powder. | Create a stable, conductive target for the ion source. |
| 5. Pressing | Pressing the AgCl-binder mixture into an aluminum or copper cathode. | Finalize the target for insertion into the AMS. |
Raw data from an AMS measurement consists of the total counts of ³⁶Cl detected over a specific time and the measured electrical current from a stable isotope (e.g., ³⁵Cl). To derive a final, accurate isotopic ratio, this raw data must undergo a series of corrections.
Blank Correction: A process blank (a sample prepared from a chlorine source known to be free of ³⁶Cl) is measured alongside the unknown samples. The ³⁶Cl/Cl ratio measured for this blank is subtracted from the ratios of all other samples to correct for any contamination introduced during chemical preparation or from instrument background.
Standardization: The blank-corrected ratios are normalized to the ratio measured for a standard reference material (SRM) with a well-certified ³⁶Cl/Cl value (e.g., NIST SRM 4416C). This step corrects for instrumental mass fractionation and detection efficiency, converting the relative measured values into absolute, comparable ratios.
Fractionation Correction: The transmission efficiency through the accelerator can vary slightly for different isotopes. This is accounted for by monitoring the transmission of both ³⁵Cl and ³⁷Cl and applying a correction factor.
The final reported value is the fully corrected ³⁶Cl/Cl isotopic ratio, which can then be used to calculate the absolute concentration of ³⁶Cl in the original sample if the total chloride concentration is known.
The table below provides a hypothetical example of this data processing workflow.
| Parameter | Sample | Process Blank | Standard (NIST) |
|---|---|---|---|
| ³⁶Cl Counts | 1,250 | 50 | 25,000 |
| ³⁵Cl Current (nA) | 500 | 500 | 500 |
| Raw ³⁶Cl/Cl Ratio (uncorrected) | 2.50E-12 | 1.00E-13 | 5.00E-11 |
| Blank-Corrected Ratio | 2.40E-12 | N/A | 4.99E-11 |
| Certified Standard Ratio | N/A | 5.12E-11 | |
| Final Corrected Sample Ratio | 2.46E-12 | Calculated as: (SampleBlank-Corrected / StandardBlank-Corrected) * StandardCertified |
Liquid Scintillation Counting (LSC) and Gamma Spectrometry
For samples containing higher activities of ³⁶Cl, such as those used in tracer studies or from specific industrial applications, Liquid Scintillation Counting (LSC) offers a viable and more accessible alternative to AMS. ³⁶Cl decays predominantly (98.1%) via pure beta (β⁻) emission with a maximum energy of 709.6 keV and no associated gamma radiation. A minor branch (1.9%) proceeds by electron capture to an excited state of ³⁶S, which then de-excites by emitting gamma rays, but this is a much less probable decay path. LSC is designed to efficiently detect the beta emissions.
LSC is an analytical technique that measures the activity of a beta-emitting radionuclide by detecting the flashes of light (scintillations) it produces in a specialized liquid cocktail.
Sample-Cocktail Mixture: The aqueous sample containing ³⁶Cl is homogenized with a liquid scintillation cocktail. This cocktail consists of an aromatic solvent (e.g., toluene (B28343) or di-isopropylnaphthalene) that can efficiently absorb energy, and one or more fluorescent solutes (fluors).
Energy Transfer: A beta particle emitted by a decaying ³⁶Cl nucleus travels through the cocktail, transferring its kinetic energy to the solvent molecules and causing them to enter an excited electronic state.
Scintillation: The excited solvent molecules rapidly transfer this energy to the primary fluor molecules. The fluors de-excite by emitting photons of light. A secondary fluor may be present to shift the wavelength of this emitted light to better match the optimal sensitivity range of the detectors.
Detection: The vial containing the sample is placed in a light-tight chamber between two or more photomultiplier tubes (PMTs). The PMTs convert the light flashes into electrical pulses.
Coincidence Counting: To minimize background noise (e.g., from cosmic rays or thermal noise within the PMTs), the system operates in coincidence mode. It only registers an event if two or more PMTs detect a light pulse simultaneously. The rate of these coincidence events (counts per minute, or CPM) is directly proportional to the decay rate of ³⁶Cl in the sample.
A significant challenge in LSC is "quenching," a phenomenon that reduces the efficiency of the scintillation process, leading to an underestimation of the true activity.
Chemical Quenching: Occurs when substances in the sample (e.g., acids, dissolved oxygen, heavy metal ions) interfere with the energy transfer between the solvent and the fluor, dissipating the energy non-radiatively as heat.
Color Quenching: Occurs when colored compounds in the sample absorb the photons of light emitted by the fluors before they can reach the PMTs.
Because the degree of quenching can vary between samples, the counting efficiency (the ratio of measured CPM to the actual disintegrations per minute, DPM) must be determined for each one. Modern LSC instruments use an External Standard Method for this correction. A gamma-ray source (e.g., ¹³³Ba) is automatically positioned next to the sample vial. The gamma rays induce Compton scattering within the cocktail, generating a known energy spectrum. Quenching alters the shape of this spectrum in a predictable way. The instrument calculates a Quench Indicating Parameter (QIP), such as the Transformed Spectral Index of the External Standard (tSIE). By using a pre-calibrated curve that relates the QIP to counting efficiency for ³⁶Cl, the instrument can automatically calculate the efficiency for each sample and report the final activity in DPM.
The table below illustrates the effect of quenching on LSC measurements.
| Sample Condition | Quench Level | Measured CPM | Quench Parameter (tSIE) | Calculated Efficiency | Calculated Activity (DPM) |
|---|---|---|---|---|---|
| Unquenched Standard | None | 48,500 | 750 | 97.0% | 50,000 |
| Sample A (Slightly colored) | Low | 42,750 | 550 | 85.5% | 50,000 |
| Sample B (Acidic) | High | 25,000 | 280 | 50.0% | 50,000 |
Note: DPM is calculated as (Measured CPM / Calculated Efficiency). Despite different CPM values due to quenching, the corrected activity (DPM) remains constant.
Chromatographic Separation Techniques Prior to Isotopic Analysis
Prior to the isotopic analysis of 36Cl, it is imperative to isolate and purify the chloride from the sample matrix. This purification step is vital to remove any substances that could interfere with the sensitive measurement techniques, such as Accelerator Mass Spectrometry (AMS) or Liquid Scintillation Counting (LSC). Chromatographic techniques are widely employed for this purpose, offering effective separation based on the differential distribution of components between a stationary phase and a mobile phase.
Ion chromatography is a primary technique for the determination of chloride in water samples. skb.se In this method, water samples are typically filtered and then passed through an anion exchange column. The separated chloride ions are then detected using a conductivity meter. skb.se For more complex matrices, such as those encountered in nuclear waste, a combination of precipitation and ion-exchange chromatography is often utilized. researchgate.net A common procedure involves the initial precipitation of chloride as silver chloride (AgCl). researchgate.netnrc.gov This precipitate is then redissolved, and the resulting solution is passed through an anion-exchange column to remove any remaining interfering radionuclides. researchgate.netresearchgate.net
Anion-exchange chromatography has proven to be an effective method for separating chloride from interfering species. researchgate.net For instance, it can completely separate chloride from silver ions in an ammonium (B1175870) solution, as the silver ions are not adsorbed onto the anion-exchange column. researchgate.net The development of specialized extraction chromatographic resins, such as the CL resin, has further facilitated the separation and determination of 36Cl. cern.ch These resins allow for the extraction and subsequent separation of 36Cl from pretreated environmental and decommissioning samples. cern.ch
The selection of the appropriate chromatographic technique and its specific parameters, such as the type of column and eluent composition, depends on the sample matrix and the potential interfering elements. For example, in the analysis of heavy concrete, a specific anion-exchange chromatography method was developed to separate Cl- from Ag+ using different concentrations of chloride and eluent. researchgate.net
Table 1: Chromatographic Separation Techniques for 36Cl Analysis
| Technique | Principle | Typical Application | Key Findings/Advantages |
| Ion Chromatography | Separation of ions based on their affinity to an ion-exchange resin. | Determination of Cl- in water samples. | Standardized procedures like ISO 10304-1:1992 are available. skb.se |
| Anion-Exchange Chromatography | Separation of anions based on their exchange with counter-ions on a stationary phase. | Purification of 36Cl from interfering radionuclides in nuclear waste. | Can achieve high decontamination factors (>10^6) for interfering radionuclides. researchgate.netresearchgate.net Effective in separating Cl- from Ag+. researchgate.net |
| Extraction Chromatography | Use of a stationary phase containing a selective extractant for the target analyte. | Separation of 36Cl and 129I from environmental and decommissioning samples. | Specialized resins like CL resin offer efficient extraction and separation. cern.ch |
Quality Assurance and Quality Control Protocols in Isotope Ratio Measurement
Ensuring the reliability and accuracy of 36Cl isotope ratio measurements necessitates the implementation of stringent quality assurance (QA) and quality control (QC) protocols. These protocols encompass the entire analytical process, from sample handling and preparation to data analysis and reporting. The primary goal of QA/QC is to provide confidence that the reported results meet the required quality standards. forensic-isotopes.org
A comprehensive QA program for 36Cl analysis, particularly when using Accelerator Mass Spectrometry (AMS), involves several key components. This includes a clear organizational structure with defined responsibilities for personnel, documented training and qualification of staff, and adherence to approved technical procedures. purdue.edu All samples entering the laboratory must be uniquely labeled and accompanied by complete documentation. purdue.edu
Key QA/QC procedures in 36Cl isotope ratio measurement include:
Sample Chain of Custody: A documented record of the sample's history from collection to analysis is maintained to ensure sample integrity. purdue.edupurdue.edu
Use of Standards and Reference Materials: Isotopic measurements are normalized to primary standards to ensure accuracy and comparability between different laboratories. purdue.edupurdue.edu The analysis of quality control materials with known isotope ratios is essential to verify the correct performance of the measurement system. forensic-isotopes.org
Method Blanks: The analysis of method blanks, which are samples that have been subjected to the entire analytical process without the addition of the sample material, is crucial to assess potential contamination during sample preparation and analysis.
Replicate Analyses: Analyzing replicate samples provides an estimate of the precision of the analytical method.
Control Charts: Control charts are used to monitor the performance of the analytical system over time. researchgate.net They plot the results of QC materials against established control limits, allowing for the early detection of any systematic errors or drifts in the measurement process. researchgate.net
Inter-laboratory Comparisons: Participation in inter-laboratory comparison studies provides an external assessment of a laboratory's analytical performance and helps to ensure the accuracy of the results.
The implementation of these QA/QC protocols is fundamental to producing high-quality, defensible 36Cl data for scientific research and environmental monitoring. While specific QA/QC parameters are continuously being refined, the established principles of quality management provide a robust framework for ensuring the reliability of isotope ratio measurements. forensic-isotopes.orgclu-in.org
Table 2: Key Quality Assurance and Quality Control (QA/QC) Protocols in 36Cl Isotope Ratio Measurement
| Protocol | Purpose | Implementation |
| Sample Chain of Custody | To ensure the integrity of the sample from collection to analysis. | Documenting the handling and transfer of samples. purdue.edupurdue.edu |
| Use of Standards | To ensure the accuracy and traceability of the measurements. | Normalizing results from unknown samples to primary standards. purdue.edupurdue.edu |
| Quality Control Materials | To verify the correct performance of the analytical system. | Analyzing materials with known isotope ratios alongside unknown samples. forensic-isotopes.org |
| Method Blanks | To assess potential contamination during the analytical process. | Processing a sample without the analyte through the entire procedure. |
| Control Charts | To monitor the stability and performance of the measurement system over time. | Plotting QC data to identify trends and deviations from expected performance. researchgate.net |
Theoretical Frameworks and Modeling Approaches in Chloride 36cl 1 Tracer Studies
Hydrodynamic Dispersion and Advection-Dispersion Equation Modeling
The transport of the radioactive isotope chloride-36 (³⁶Cl) in subsurface environments is fundamentally governed by the processes of advection and hydrodynamic dispersion. gwb.comumt.edu Advection describes the bulk movement of the tracer carried by the flowing groundwater, while hydrodynamic dispersion refers to the spreading of the tracer from areas of high concentration to areas of lower concentration. enviro.wikimdpi.com This spreading is a combined effect of mechanical dispersion, which arises from variations in groundwater velocity at the pore scale, and molecular diffusion, driven by thermal motion of individual ions. mdpi.comenviro.wiki
To mathematically describe and predict the migration of ³⁶Cl, hydrogeologists widely employ the advection-dispersion equation (ADE). enviro.wikienviro.wiki This equation provides a quantitative framework for simulating the change in the concentration of a solute, such as ³⁶Cl, over time and space. enviro.wiki The one-dimensional form of the ADE for a non-reactive tracer is often expressed as:
∂C/∂t = D(∂²C/∂x²) - v(∂C/∂x)
Where:
C is the concentration of the tracer.
t is time.
x is the distance along the flow path.
D is the hydrodynamic dispersion coefficient.
v is the average linear groundwater velocity.
The ADE can be solved analytically for simple, idealized systems or numerically for more complex, heterogeneous geological settings. iaea.orgresearchgate.net Numerical models, such as those implemented in software packages like MT3DMS and PHREEQC, can handle intricate geometries and variations in hydraulic properties, providing more realistic simulations of ³⁶Cl transport. enviro.wikiusgs.gov These models are invaluable for interpreting tracer data, estimating groundwater residence times, and understanding the connectivity of aquifer systems. gwb.compsu.edu
Key Parameters in Advection-Dispersion Modeling of ³⁶Cl:
| Parameter | Description | Significance in ³⁶Cl Studies |
| Average Linear Velocity (v) | The bulk velocity of groundwater flow. | Determines the rate at which the center of mass of the ³⁶Cl plume moves. |
| Hydrodynamic Dispersion Coefficient (D) | A measure of the spreading of the tracer. | Influences the dilution and spatial distribution of the ³⁶Cl plume. |
| Porosity (n) | The void space in the geologic medium. | Affects the actual velocity of groundwater and, consequently, the tracer. |
| Retardation Factor (R) | Accounts for interactions between the tracer and the porous medium. | For ³⁶Cl, which is considered a conservative tracer, R is typically assumed to be 1, indicating no significant sorption. enviro.wiki |
It's important to note that the hydrodynamic dispersion coefficient is scale-dependent, meaning its value can increase with the observation scale due to increasing heterogeneity. enviro.wiki This phenomenon, known as macrodispersion, is a critical consideration when applying ADE models to field-scale problems. enviro.wiki
Geochemical Reaction Path Modeling for Chloride (36Cl(1-)) System Evolution
Geochemical reaction path modeling provides a powerful tool for understanding the evolution of groundwater chemistry, including the behavior of tracers like ³⁶Cl. usgs.govosti.gov While ³⁶Cl is largely considered a conservative tracer, its interpretation can be influenced by geochemical processes that affect the total chloride concentration in the groundwater. ustc.edu.cn These processes include the dissolution of chloride-bearing minerals (e.g., halite), mixing with other water bodies with different chloride concentrations, and membrane filtration effects in clay-rich formations. ustc.edu.cnresearchgate.net
Software such as PHREEQC is widely used for geochemical reaction path modeling. usgs.govphreeqcusers.orgusgs.gov These models can simulate the chemical reactions that occur as groundwater moves along a flow path and interacts with different minerals and solutions. usgs.gov By incorporating ³⁶Cl as a component in these models, researchers can:
Evaluate the impact of mineral dissolution on ³⁶Cl/Cl ratios: The dissolution of "dead" chloride (chloride with no ³⁶Cl) from rock formations can dilute the atmospheric ³⁶Cl signal, leading to an overestimation of groundwater age if not accounted for. ustc.edu.cn
Simulate mixing scenarios: Reaction path models can quantify the mixing proportions of different water sources, each with its own characteristic chloride and ³⁶Cl signature, to explain the observed composition of a groundwater sample. phreeqcusers.org
For instance, a study in the Great Artesian Basin, Australia, utilized geochemical modeling to understand the evolution of groundwater chemistry and its impact on ³⁶Cl dating. capes.gov.br The models helped to explain the observed chemical variations and confirmed that the western part of the basin operates as a distinct flow system with its own geochemical evolution. capes.gov.br
Example of a Simplified Geochemical Reaction Path Simulation:
A common application is modeling the dissolution of halite (NaCl) into groundwater containing ³⁶Cl.
| Step | Description | Impact on ³⁶Cl Interpretation |
| 1. Initial Water Composition | Define the initial groundwater with its meteoric ³⁶Cl/Cl ratio and low total chloride concentration. | Establishes the baseline for age calculations. |
| 2. Halite Dissolution | Simulate the interaction of this groundwater with a rock formation containing halite. | The model calculates the amount of halite that dissolves, increasing the total chloride concentration. |
| 3. Final Water Composition | The final solution will have a lower ³⁶Cl/Cl ratio due to the addition of "dead" chloride. | If this dilution is not accounted for, the calculated ³⁶Cl age will be erroneously old. |
By coupling geochemical reaction path modeling with hydrological models, a more comprehensive and accurate interpretation of ³⁶Cl tracer data can be achieved, leading to a better understanding of groundwater flow systems and their evolution over geological timescales. osti.govcapes.gov.br
Compartmental Modeling in Biological and Environmental Systems
Compartmental modeling is a valuable approach for simplifying complex systems and studying the transport and distribution of substances like ³⁶Cl in both biological and environmental contexts. researchgate.netnih.gov This method represents a system as a series of interconnected compartments, or "boxes," where the substance is assumed to be uniformly mixed within each compartment. researchgate.netnih.govsimiode.org The transfer of the substance between compartments is described by rate constants. simiode.org
In environmental systems , compartmental models, also known as mixing-cell models, are used to simulate groundwater flow and tracer transport. psu.edutypepad.com The aquifer system is divided into a network of interconnected cells, and the model calculates the movement of water and tracers like ³⁶Cl between these cells based on mass balance equations. psu.edu This approach is particularly useful for:
Estimating groundwater residence times: By tracking the decay of ³⁶Cl through the compartments, the model can provide estimates of the mean residence time of water in different parts of the aquifer. psu.edu
Quantifying fluxes: The model can be calibrated to match observed ³⁶Cl concentrations, allowing for the estimation of water fluxes between different aquifers or between surface water and groundwater. psu.edu
Simulating the effects of mixing: Compartmental models can effectively represent the mixing of waters from different sources with varying ³⁶Cl concentrations. typepad.com
In biological systems , compartmental models are used to describe the distribution and kinetics of substances within an organism. researchgate.netnih.gov For example, a model could represent the body as compartments such as blood plasma, tissues, and organs. In the context of ³⁶Cl, such models could be used to study:
Chloride ion homeostasis: By tracking the movement of ³⁶Cl between different cellular and extracellular compartments, researchers can investigate the mechanisms that regulate chloride concentrations in cells and tissues. nih.govoup.com
Pharmacokinetics of chloride-containing compounds: While outside the direct scope of this article, the principles of compartmental modeling are fundamental in pharmacology to understand the absorption, distribution, metabolism, and excretion of drugs. researchgate.net
Ion channel function: Multi-compartment models of neurons incorporate the dynamics of chloride ion movement through channels to understand its impact on neuronal signaling. nih.gov
A Simple Two-Compartment Model:
Consider a simple environmental system with two compartments: a surface water reservoir (Compartment 1) and a groundwater aquifer (Compartment 2).
| Component | Description |
| Compartment 1 | Surface water with a certain initial ³⁶Cl concentration. |
| Compartment 2 | Groundwater with a different initial ³⁶Cl concentration. |
| k₁₂ | Rate constant for the transfer of ³⁶Cl from Compartment 1 to Compartment 2 (e.g., recharge). |
| k₂₁ | Rate constant for the transfer of ³⁶Cl from Compartment 2 to Compartment 1 (e.g., discharge). |
The change in ³⁶Cl concentration in each compartment over time can be described by a set of linear first-order differential equations. simiode.org The solution to these equations provides the concentration of ³⁶Cl in each compartment as a function of time, allowing for the analysis of the system's dynamics.
Isotope Fractionation Theory and Effects in Chloride (36Cl(1-)) Systems
Isotope fractionation refers to the partitioning of isotopes of an element between two substances or phases. researchgate.netgeologyscience.ru This process can be driven by equilibrium effects, related to differences in the thermodynamic properties of isotopic molecules, or kinetic effects, arising from differences in the rates of chemical reactions or physical processes. numberanalytics.com In the context of chloride isotopes, the primary stable isotopes are ³⁵Cl and ³⁷Cl, and their relative abundance can provide insights into various geological and environmental processes. ifremer.fr
While ³⁶Cl is a radioisotope, the principles of isotope fractionation are still relevant, particularly in understanding potential subtle effects during transport and reactions. However, significant fractionation of ³⁶Cl relative to the stable isotopes is generally not expected due to the small relative mass difference. skb.se The more pronounced fractionation occurs between ³⁵Cl and ³⁷Cl. researchgate.net
Theoretical studies, often employing ab initio quantum-mechanical calculations and density functional theory (DFT), have been instrumental in predicting equilibrium chlorine isotope fractionation factors. researchgate.netdoi.orgresearchgate.net These studies have shown that the degree of fractionation is primarily controlled by:
The oxidation state of chlorine: Molecules with oxidized chlorine tend to be enriched in the heavier isotope (³⁷Cl) relative to chloride (Cl⁻). researchgate.netgeologyscience.ru
The nature of the bonding partner: The type of cation bonded to chloride can influence the isotopic composition. For example, chlorides of divalent cations (e.g., FeCl₂, MnCl₂) are predicted to be enriched in ³⁷Cl compared to chlorides of monovalent cations (e.g., NaCl, KCl). researchgate.netgeologyscience.ru
Physical processes: Diffusion is a key physical process that can cause significant chlorine isotope fractionation, with the lighter isotope (³⁵Cl) diffusing faster. researchgate.netifremer.fr
Research Findings on Chlorine Isotope Fractionation:
| Process | Observation/Prediction | Reference |
| Equilibrium Fractionation | Theoretical models predict that oxidized chlorine species will be significantly enriched in ³⁷Cl compared to chloride. researchgate.netdoi.org | researchgate.netdoi.org |
| Mineral-Brine Fractionation | Silicate minerals are expected to have higher ³⁷Cl/³⁵Cl ratios than coexisting brine at equilibrium. researchgate.netgeologyscience.ru | researchgate.netgeologyscience.ru |
| Diffusion | The lighter ³⁵Cl isotope diffuses more rapidly than ³⁷Cl, leading to an enrichment of ³⁷Cl in the source reservoir and an enrichment of ³⁵Cl in the diffused fraction. researchgate.netifremer.fr | researchgate.netifremer.fr |
| Aqueous Solutions | The local bonding environment of the Cl⁻ ion in concentrated aqueous solutions can affect its isotopic fractionation properties. doi.orgresearchgate.net | doi.orgresearchgate.net |
Research Challenges and Future Directions in Chloride 36cl 1 Tracer Science
Methodological Advancements in Sample Preparation and Analysis
The accurate measurement of ³⁶Cl, particularly at the low concentrations found in natural samples, presents significant analytical challenges. A primary obstacle is the isobaric interference from Sulfur-36 (B88130) (³⁶S), which has the same mass-to-charge ratio and can obscure the ³⁶Cl signal during analysis by Accelerator Mass Spectrometry (AMS). ansto.gov.auresearchgate.net Consequently, much of the recent methodological development has focused on improving sample preparation techniques to effectively remove sulfur.
Traditionally, this has been achieved by precipitating sulfate (B86663) as barium sulfate (BaSO₄) prior to the final precipitation of chloride as silver chloride (AgCl). ansto.gov.au However, this process can be time-consuming and may lead to low chlorine recovery, especially when multiple reduction steps are needed for samples with low ³⁶Cl/Cl ratios. researchgate.net To address this, new methods are being developed, such as a cation-exchange-column method that uses a barium column to absorb sulfate ions. This newer method significantly reduces the processing time to approximately 6 hours and achieves chlorine recovery rates higher than 90%. researchgate.net
Further advancements in analytical instrumentation are also paving the way for more efficient and accessible ³⁶Cl analysis. While AMS remains the gold standard for detecting the ultra-low levels of ³⁶Cl found in most environmental settings, tandem inductively coupled plasma mass spectrometry (ICP-MS/MS) is emerging as a viable alternative for certain applications. inventum.dedoi.org Recent developments in ICP-MS/MS have focused on mitigating interferences from ³⁶S and Argon-36 (³⁶Ar) from the plasma gas. doi.org By using a reaction gas like hydrogen, ³⁶Cl can be mass-shifted, allowing it to be measured separately from the interfering isobars. doi.org
Another area of active research is the optimization of the entire workflow for in situ cosmogenic ³⁶Cl analysis. copernicus.org A recently proposed improved workflow aims to reduce the large quantities of expensive isotopically enriched spike solutions required for standard methods. copernicus.org This new approach involves an initial characterization of stable chlorine isotope ratios (³⁵Cl/³⁷Cl) on smaller sample aliquots, which also allows for the early identification of samples with high native chlorine concentrations that may be less suitable for surface exposure dating. copernicus.org
Table 1: Comparison of Analytical Techniques for ³⁶Cl Quantification
| Technique | Primary Advantage | Key Challenge(s) | Typical Limit of Detection (LOD) (³⁶Cl/Cl ratio) | Recent Advancements |
|---|---|---|---|---|
| Accelerator Mass Spectrometry (AMS) | Highest sensitivity, suitable for environmental levels. inventum.de | Isobaric interference from ³⁶S, accessibility, cost. ansto.gov.auinventum.de | 10⁻¹⁵ inventum.de | Improved sample preparation to remove ³⁶S, optimized workflows to reduce spike usage. ansto.gov.aucopernicus.org |
| Liquid Scintillation Counting (LSC) | More accessible than AMS. inventum.de | Lower sensitivity, potential interferences from other beta-emitters (e.g., ³H, ¹⁴C). triskem-international.com | ~10⁻¹² inventum.de | Coupling with efficient chemical separation and purification protocols. akjournals.comacs.org |
| Tandem Inductively Coupled Plasma Mass Spectrometry (ICP-MS/MS) | Potentially faster analysis for specific sample types. doi.org | Interferences (³⁶S, ³⁶Ar), matrix effects, lower sensitivity than AMS. doi.org | ~10⁻⁸ (improving) inventum.de | Use of reaction cell gases (e.g., H₂) to mass-shift ³⁶Cl away from interferences. doi.org |
Integration of Chloride (³⁶Cl(1-)) Data with Complementary Isotopic and Geochemical Tracers
The full potential of ³⁶Cl as a tracer is realized when it is integrated with other isotopic and geochemical data. This multi-tracer approach allows for a more robust interpretation of complex hydrological and geological systems. For instance, combining ³⁶Cl with stable water isotopes (¹⁸O and ²H) and other radioisotopes like tritium (B154650) (³H) and Carbon-14 (¹⁴C) is crucial for dating groundwater, identifying mixing between different water bodies, and understanding recharge processes. researchgate.netresearchgate.netiaea.orgcambridge.org
The stable isotopes of chlorine (³⁷Cl and ³⁵Cl) are particularly powerful when used alongside ³⁶Cl. The ³⁷Cl/³⁵Cl ratio can provide insights into the sources of chloride in groundwater and processes such as water-rock interaction, which can affect the total chloride concentration and, consequently, the calculated ³⁶Cl age. usgs.goviaea.org For example, in Egypt's Eastern Desert, the combined analysis of ³⁶Cl and stable chlorine isotopes helped to prove groundwater mixing between different aquifers. researchgate.net
In the context of radioactive waste disposal, understanding the interaction of ³⁶Cl with engineered barriers is critical. Studies have shown that the migration of ³⁶Cl in cementitious materials is not solely dependent on sorption processes but is also influenced by the physical microstructure of the cement. mdpi.comnerc.ac.uk Integrating ³⁶Cl data with studies of other mobile radionuclides, such as Iodine-129, can provide a more comprehensive understanding of the long-term performance of repository systems. mdpi.com
Table 2: Examples of Multi-Tracer Applications with ³⁶Cl
| Complementary Tracer(s) | Application Area | Combined Insights Gained | Reference |
|---|---|---|---|
| ¹⁴C, Stable Isotopes (¹⁸O, ²H) | Groundwater Dating (Murray Basin, Australia) | Illustrated processes of radioactive decay and local recharge in different aquifers. | cambridge.org |
| Stable Chlorine Isotopes (³⁷Cl/³⁵Cl), Stable Water Isotopes | Groundwater Mixing (Eastern Desert, Egypt) | Deciphered sources of chloride and proved mixing between the Nubian Sandstone Aquifer and shallower aquifers. | researchgate.net |
| Tritium (³H) | Solute Transport Studies | Used as laboratory tracers for the advection and dispersion of anionic solutes (³⁶Cl) and water (³H), respectively. | researchgate.net |
| Iodine-129 (¹²⁹I) | Radioactive Waste Disposal | Informs the selection of cementitious materials that can limit the migration of both ³⁶Cl and ¹²⁹I in a repository environment. | mdpi.com |
Expansion of Chloride (³⁶Cl(1-)) Applications to Novel Environmental and Biological Systems
While ³⁶Cl is well-established in hydrogeology, its application is expanding into new domains. One significant area is the study of nuclear waste and the decommissioning of nuclear facilities. mdpi.comigdtp.eu Chlorine-36 is an important activation product in materials like graphite (B72142) and concrete used in nuclear reactors. igdtp.euepa.gov Research is focused on accurately quantifying the ³⁶Cl inventory in these materials and understanding its release and transport behavior under disposal conditions. doi.orgigdtp.eu For example, studies on cementitious materials have shown that certain blends, such as those containing ground granulated blast furnace slag (GGBS) and ordinary Portland cement (OPC), can effectively retard ³⁶Cl migration. mdpi.com
The biogeochemical cycling of chlorine is another frontier for ³⁶Cl research. While chloride is often assumed to be a conservative tracer, there is growing evidence of its reactivity and biological uptake in some environments. diva-portal.org Lysimeter studies have indicated significant transformations of chloride in soils, and ³⁶Cl has been used to trace its uptake and fate in soil-plant systems. diva-portal.orgradioprotection.org A study using ryegrass in lysimeters found that 75-80% of the ³⁶Cl added to the system was taken up by the plant tissue, highlighting its significant bioavailability. radioprotection.org
Furthermore, the use of ³⁶Cl as an environmental tracer continues to be refined. Measurements of ³⁶Cl in ice cores help to reconstruct past atmospheric deposition rates, which in turn aids in identifying the sources of ³⁶Cl in groundwater. researchgate.net The "bomb-pulse" of ³⁶Cl, produced during atmospheric nuclear weapons testing in the 1950s and 1960s, serves as a valuable marker for dating waters that have recharged in the last 60 years. usgs.goviaea.org
Development of Advanced Numerical Models for Complex System Analysis
Numerical modeling is essential for interpreting ³⁶Cl data and predicting its transport over long timescales and large spatial scales, particularly in complex geological settings. diva-portal.orggwb.com A key challenge is to develop models that can accurately account for the various processes affecting ³⁶Cl distribution, including advection, diffusion, hydrodynamic dispersion, and subsurface production. gwb.comresearchgate.net
Reactive transport models are increasingly being used to simulate the behavior of ³⁶Cl. researchgate.net These models can incorporate geochemical reactions and subsurface production of ³⁶Cl, which occurs through neutron capture by ³⁵Cl or muon capture by ⁴⁰Ca. usgs.govgwb.com The rate of subsurface production can significantly impact the calculated groundwater age, and models that account for this are crucial for accurate dating of very old groundwaters. gwb.com
Software frameworks like OpenGeoSys are being employed to model the complex chemo-mechanical evolution of radioactive waste disposal systems. igdtp.eu These models can simulate the interaction of ³⁶Cl with various engineered and natural barriers over periods of up to 100,000 years, providing critical input for safety assessments. igdtp.eu The development of these models is challenged by the need to integrate highly complex chemical phenomena, such as those involving cementitious materials, across large spatial and temporal scales. diva-portal.orgigdtp.eu
Bridging Scales from Laboratory Experiments to Field-Scale Investigations
A persistent challenge in tracer science is upscaling results from controlled laboratory experiments to heterogeneous field conditions. skb.comresearchgate.net Laboratory experiments, such as column and batch studies, provide detailed information on processes like sorption and diffusion under well-defined conditions. mdpi.comskb.se However, these conditions may not be representative of the complex flow paths and variable geochemistry encountered in a natural aquifer or a geological repository.
Tracer tests conducted in the field are the only way to obtain in-situ evidence of transport and retention properties. skb.com A major challenge in interpreting these tests is to decouple the effects of hydrodynamic transport (which is scale- and boundary-condition-dependent) from the intrinsic retention properties of the rock matrix (like sorption and matrix diffusion). skb.comresearchgate.net Novel methodologies are being developed to analyze tracer breakthrough curves to more reliably separate these coupled processes. skb.com
Integrating laboratory and field data with numerical models is a key strategy for bridging this scale gap. nagoya-u.ac.jpusask.ca For example, laboratory-derived parameters for diffusion and sorption can be used as input for field-scale transport models. The model predictions can then be validated and calibrated against data from field tracer tests. skb.se This iterative process of laboratory experimentation, field investigation, and numerical modeling is crucial for building confidence in the long-term predictions required for applications such as radioactive waste disposal and water resource management.
Q & A
Basic Research Questions
Q. What standard methodologies are recommended for accurate measurement of ³⁶Cl/Cl ratios in geological samples?
- Methodological Answer : Accelerator Mass Spectrometry (AMS) is the gold standard, validated using NIST reference materials (e.g., SRM 4949). Split-sample analyses between facilities (e.g., CAMS and PRIME) ensure reproducibility, with deviations <5% . For chloride extraction, passive leaching (1-hour intervals) minimizes artifacts, while ion chromatography confirms purity. Bromide carriers can substitute for stable chloride to reduce isotopic dilution errors .
Q. How is ³⁶Cl used to trace the origin of environmental perchlorate (ClO₄⁻)?
- Methodological Answer : ³⁶Cl/Cl ratios distinguish anthropogenic (low ³⁶Cl) from natural atmospheric perchlorate (high ³⁶Cl). For example, ratios >300 × 10⁻¹⁵ indicate pre-nuclear age ClO₄⁻, while ratios <50 × 10⁻¹⁵ suggest fertilizer or industrial sources. Co-analysis with δ¹⁸O and δ¹⁷O in ClO₄⁻ improves discrimination .
Q. What protocols ensure reliable ³⁶Cl analysis in groundwater dating?
- Methodological Answer : Use chloride mass balance (CMB) to correct for meteoric inputs. Depth profiles of ³⁶Cl and tritium (³H) identify bomb-pulse signatures (post-1950s). For example, in the Chihuahuan Desert, ³⁶Cl peaks at 1.4 m depth correlate with 1960s atmospheric testing .
Advanced Research Questions
Q. How can contradictory ³⁶Cl/Cl ratios in repository studies (e.g., Yucca Mountain) be resolved?
- Methodological Answer : Contradictions arise from sample heterogeneity (e.g., calcrete spallation vs. bomb-pulse sources). Employ size-fractionation (SEM imaging) to isolate secondary mineral phases. Validation studies show that leaching tuffaceous rock 3–5 times reduces ³⁶Cl/Cl by ~40%, confirming meteoric overprinting .
Q. What models explain ³⁶Cl accumulation in hyper-arid soils (e.g., Atacama Desert)?
- Methodological Answer : A diffusion-advection model incorporating atmospheric deposition and in situ decay (λ = 2.3 × 10⁻⁶ yr⁻¹) reproduces observed ³⁶Cl/Cl depth profiles. For Atacama soils, chloride ages at 225 cm depth are ~860 kyr, with accumulation rates of 0.02 mg Cl⁻/m²/yr .
Q. How does in situ production of ³⁶Cl affect groundwater age estimates in ancient aquifers?
- Methodological Answer : In the Great Artesian Basin (Australia), neutron activation on ³⁵Cl (via cosmic-ray μ) contributes 10–20% of ³⁶Cl. Correct using:
where . This reduces age overestimates by ~15% .
Q. What experimental designs validate ³⁶Cl transport models in nuclear waste repositories?
- Methodological Answer : Column experiments with tuff/granite cores replicate repository conditions. Monitor ³⁶Cl breakthrough using ICP-MS and compare to finite-element models (e.g., TOUGHREACT). At Yucca Mountain, model-data mismatches <10% confirm minimal sorption (Kd <0.1 mL/g) .
Methodological Challenges and Best Practices
- Data Contradictions : Discrepancies in ³⁶Cl/Cl ratios often stem from analytical artifacts (e.g., AgCl precipitation inefficiency). Use dual-spike (³⁶Cl and ³⁵Cl) AMS to correct for mass-dependent fractionation .
- Tracer Integration : Combine ³⁶Cl with ⁴He for residence time estimates in groundwater. The ⁴He-³⁶Cl method reduces uncertainty to ±20% in the Great Artesian Basin .
- Field Sampling : Avoid surface contamination by collecting rock cores >1 m depth. Store samples in Ar-filled containers to prevent Cl⁻ volatilization .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
